Cas no 1259980-94-3 (2-((tert-butoxycarbonyl)amino)-3-(4-(pyrrolidin-1-yl)phenyl)propanoic acid(WXC09227))

• Product Name: 2-((tert-butoxycarbonyl)amino)-3-(4-(pyrrolidin-1-yl)phenyl)propanoic acid(WXC09227)
• CAS No: 1259980-94-3
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 4565334
• Update Time: 2025-06-08

2-((tert-butoxycarbonyl)amino)-3-(4-(pyrrolidin-1-yl)phenyl)propanoic acid(WXC09227) Chemical and Physical Properties

Names and Identifiers

• 2-((tert-butoxycarbonyl)amino)-3-(4-(pyrrolidin-1-yl)phenyl)propanoic acid(WXC09227)
• 2-((tert-butoxycarbonyl)amino)-3-(4-(pyrrolidin-1-yl)phenyl)propanoic acid

• Inchi： 1S/C18H26N2O4/c1-18(2,3)24-17(23)19-15(16(21)22)12-13-6-8-14(9-7-13)20-10-4-5-11-20/h6-9,15H,4-5,10-12H2,1-3H3,(H,19,23)(H,21,22)
• InChI Key： NRDIWXZBWQLSQJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N2CCCC2)=CC=1)C(C(=O)O)NC(=O)OC(C)(C)C

Additional information on 2-((tert-butoxycarbonyl)amino)-3-(4-(pyrrolidin-1-yl)phenyl)propanoic acid(WXC09227)

Recent Advances in the Study of 2-((tert-butoxycarbonyl)amino)-3-(4-(pyrrolidin-1-yl)phenyl)propanoic acid (WXC09227) and Its Applications in Chemical Biology and Medicine

The compound 2-((tert-butoxycarbonyl)amino)-3-(4-(pyrrolidin-1-yl)phenyl)propanoic acid, also known as WXC09227 (CAS: 1259980-94-3), has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and development. The tert-butoxycarbonyl (Boc) protecting group and the pyrrolidin-1-ylphenyl moiety are key structural elements that contribute to its biological activity and stability, making it a valuable scaffold for further chemical modifications and pharmacological studies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of WXC09227. One of the primary areas of investigation has been its role as a modulator of protein-protein interactions (PPIs), which are critical in numerous cellular processes and disease pathways. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine the three-dimensional structure of WXC09227 and its binding affinity to target proteins. These structural insights have provided a foundation for rational drug design, enabling the development of derivatives with enhanced potency and selectivity.

In addition to its structural characterization, WXC09227 has been evaluated in various in vitro and in vivo models to assess its therapeutic potential. Preliminary findings suggest that this compound exhibits notable activity against specific cancer cell lines, particularly those associated with aberrant signaling pathways. For instance, studies have demonstrated that WXC09227 can inhibit the proliferation of breast cancer cells by targeting key components of the PI3K/AKT/mTOR pathway. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

Another significant aspect of WXC09227 research is its application in the field of neurodegenerative diseases. Recent reports indicate that this compound may possess neuroprotective properties, potentially through its interaction with neurotransmitter receptors or its ability to modulate oxidative stress. Animal models of Parkinson's disease have shown promising results, with WXC09227 administration leading to improvements in motor function and reductions in neuronal damage. These observations underscore the versatility of WXC09227 and its potential applicability across multiple therapeutic areas.

The synthesis and optimization of WXC09227 derivatives have also been a focal point of recent research. Chemists have explored various modifications to the Boc group and the pyrrolidin-1-ylphenyl moiety to enhance the compound's pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability. These efforts have yielded several analogs with improved drug-like characteristics, paving the way for further preclinical and clinical evaluations. Notably, some derivatives have shown enhanced blood-brain barrier penetration, which is crucial for targeting central nervous system disorders.

Despite these advancements, challenges remain in the development of WXC09227-based therapeutics. Issues such as off-target effects, potential toxicity, and the need for scalable synthesis methods must be addressed to translate laboratory findings into clinical applications. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be essential to overcome these hurdles and fully realize the therapeutic potential of WXC09227.

In conclusion, the compound 2-((tert-butoxycarbonyl)amino)-3-(4-(pyrrolidin-1-yl)phenyl)propanoic acid (WXC09227) represents a promising avenue for research in chemical biology and medicine. Its unique structural features, coupled with its demonstrated biological activities, make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Ongoing studies will continue to explore its potential, with the ultimate goal of bringing WXC09227-based treatments to patients in need.